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Compound of Interest

Compound Name: Pirisudanol dimaleate

Cat. No.: B1241568 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Pirisudanol dimaleale in a laboratory setting. Researchers, scientists,

and drug development professionals are advised to adhere to these procedures to ensure

personal safety and environmental compliance.

Pirisudanol dimaleate is a compound suspected of causing genetic defects and cancer, is

harmful to aquatic life, and may cause an allergic skin reaction.[1] Therefore, standard

laboratory waste disposal protocols for hazardous materials must be strictly followed. The

primary route of disposal for Pirisudanol dimaleate is through an approved hazardous waste

disposal facility.[1] Under no circumstances should this chemical be disposed of down the sink

or in regular trash.

Hazard Profile of Pirisudanol Dimaleate
A summary of the key hazards associated with Pirisudanol dimaleate is provided in the table

below. This information is derived from the Safety Data Sheet (SDS) and should be consulted

before handling the compound.
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Hazard Statement GHS Classification Precautionary Measures

Suspected of causing genetic

defects
Germ cell mutagenicity, Cat 2

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Suspected of causing cancer Carcinogenicity, Cat 2

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

May cause an allergic skin

reaction
Skin sensitization, Cat 1

Avoid breathing dust.

Contaminated work clothing

should not be allowed out of

the workplace. Wear protective

gloves.

Harmful to aquatic life Acute aquatic hazard, Cat 3
Avoid release to the

environment.

May cause long lasting harmful

effects to aquatic life
Chronic aquatic hazard, Cat 4

Avoid release to the

environment.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Pirisudanol
dimaleate from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Pirisudanol dimaleate for disposal,

ensure you are wearing appropriate PPE, including:

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:
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Solid Waste: Collect solid Pirisudanol dimaleate waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a dedicated, properly labeled hazardous

waste container. The container must be made of a material compatible with the chemical and

have a secure, tight-fitting lid.

Liquid Waste: If Pirisudanol dimaleate is in a solution, collect it in a dedicated, leak-proof,

and clearly labeled hazardous waste container. Do not mix with other solvent waste unless

explicitly permitted by your institution's hazardous waste management guidelines.

Empty Containers: Empty containers that held Pirisudanol dimaleate should be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

After rinsing, the container can be disposed of according to your institution's procedures for

decontaminated glassware or plastic.

3. Labeling of Hazardous Waste: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "Pirisudanol dimaleate"

The specific hazards (e.g., "Carcinogen," "Mutagen," "Harmful to Aquatic Life")

The date the waste was first added to the container

The name and contact information of the generating laboratory or researcher

4. Storage of Hazardous Waste: Store the labeled hazardous waste container in a designated

satellite accumulation area within the laboratory. This area should be:

At or near the point of generation

Under the control of the laboratory personnel

Away from general laboratory traffic

In a location that prevents accidental spills or breakage
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5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or the designated hazardous waste management office to schedule a pickup for the

Pirisudanol dimaleate waste. Do not attempt to transport the hazardous waste yourself.

6. Documentation: Maintain a record of the disposal of Pirisudanol dimaleate, including the

date, quantity, and the date of pickup by the hazardous waste management team.

Experimental Workflow for Disposal
The logical flow for the proper disposal of Pirisudanol dimaleate is illustrated in the diagram

below.
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AVOID

1. Assess Hazards & Don PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Solid, Liquid, Sharps)

Improper Disposal
(Sink, Trash)

3. Use Designated, Labeled
Hazardous Waste Container

4. Securely Seal Container

5. Store in Satellite
Accumulation Area

6. Contact EHS for Pickup

7. Maintain Disposal Records

Safe & Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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